Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Fulacimstat crystal structure with human
chymase 9GCD

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fulacimstat

CAS No.: 1488354-15-9

Cat. No.: S528537

Crystal Structure Data and Experimental Details

The table below summarizes the core quantitative data for the 9GCD structure entry.

Parameter Details
PDB ID 9GCD [1]
Structure Title CRYSTAL STRUCTURE OF HUMAN CHYMASE IN COMPLEX WITH

FULACIMSTAT (COMPOUNDSS) [1]
Resolution 1.80 A[1]

R-value Work/Free 0.178/0.212 [1]

Space Group P43 [1] [2]

Unit Cell a=74.08 A, b=74.08 A, c=49.79 A; a=B=y=90° [1] [2]
Dimensions

Ligand ID A1132 [1]
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Parameter Details
Experimental X-RAY DIFFRACTION [1]
Method

Deposition Date 2024-08-01 [1]

Release Date 2024-11-27 [1]

This structure is one of several related structures published in the primary research article, which details the

discovery and preclinical characterization of Fulacimstat [1] [3] [4].

Experimental Methodology

The following workflow details the key experimental steps for determining the 9GCD crystal structure.
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Experimental workflow for 9GCD structure determination [1] [2].

Key Structural Insights and Binding Interactions

The structure reveals critical interactions that underpin Fulacimstat's potent and selective inhibition of

human chymase.
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Key Binding Interactions

Steep SAR:
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Carboxylic acid and
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Pyrimidin-2,4-dione (Backbone H-bond)

provides scaffold

Fulacimstat

Uracil Core

Click to download full resolution via product page
Summary of key Fulacimstat-chymase binding interactions from structural analysis [3].

The X-ray structure confirmed the binding mode rationalized during the lead optimization phase. The uracil
core serves as a central scaffold, with its carboexylic acid and adjacent carbonyl group forming hydrogen
bonds with the backbone of Lys192 in the enzyme's active site. The 3-(trifluoromethyl)benzyl group
occupies the hydrophobic S1 pocket, explaining the observed steep structure-activity relationship (SAR)

where modifications at this position greatly impact potency [3].

Biochemical and Pharmacological Profile

For a complete context, here is the key preclinical data for Fulacimstat as reported in the accompanying

study.

Parameter Value | Description

ICso (Human Chymase) 4 nM [3] [5]

ICs0 (Hamster 3 nM [3] [5]
Chymase)
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Parameter Value |/ Description

Primary Indication Adverse cardiac remodeling post-MI (Clinical trials did not demonstrate
(Original) efficacy in this indication) [3] [6]

New Potential Profibrinolytic therapy for acute thrombosis (e.g., stroke, pulmonary
Indication embolism) with low bleeding risk [3]

Mechanism Selective, orally available inhibitor of chymase; prevents plasmin

degradation within thrombi [3]

Molecular Formula / C23H16F3N30e / 487.38 g-mol~* [7] [5]
Weight

The research highlights a significant shift in the potential application for chymase inhibitors. While initially
developed for cardiac fibrosis and remodeling, a newer and promising role has been identified: chymase
inhibitors like Fulacimstat are now considered potential profibrinolytic drugs. They work by preventing
the chymase-mediated degradation of plasmin within fibrin-rich clots, promoting thrombus resolution with a

potentially low risk of bleeding, a major advantage over current thrombolytic therapies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 9GCD: CRYSTAL STRUCTURE OF HUMAN CHYMASE IN ... [rcsb.org]

2. 9gcd - CRYSTAL STRUCTURE OF HUMAN CHYMASE IN ... [pdbj.org]

3. Discovery and Preclinical Characterization of Fulacimstat ... [pmc.ncbi.nlm.nih.gov]

4. Discovery and Preclinical Characterization of Fulacimstat ... [pubmed.ncbi.nim.nih.gov]
5. Fulacimstat (BAY1142524) | Chymase Inhibitor [medchemexpress.com]

6. Effects of the chymase inhibitor fulacimstat on adverse cardiac ... [scholars.duke.edu]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11956016/
https://scholars.duke.edu/publication/1439899
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956016/
https://drughunter.com/molecule/fulacimstat-bay-1142524
https://www.medchemexpress.com/Fulacimstat.html?srsltid=AfmBOorabgyVI7ttRmPsAfAUButG0APig1XE-58ORm04iREclfUOjfEM
https://www.smolecule.com/products/s528537?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956016/
https://www.smolecule.com/products/s528537?utm_src=pdf-custom-synthesis
https://www.rcsb.org/structure/9GCD
https://pdbj.org/mine/experimental_details/9gcd
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956016/
https://pubmed.ncbi.nlm.nih.gov/39541507/
https://www.medchemexpress.com/Fulacimstat.html?srsltid=AfmBOorabgyVI7ttRmPsAfAUButG0APig1XE-58ORm04iREclfUOjfEM
https://scholars.duke.edu/publication/1439899
https://www.smolecule.com/products/s528537?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

7. fulacimstat (BAY 1142524) [drughunter.com]
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9gcd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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